Cas no 1566477-41-5 (3-Amino-2-(propylamino)benzoic acid)

• Product Name: 3-Amino-2-(propylamino)benzoic acid
• CAS No: 1566477-41-5
• Molecular Formula: C₁₀H₁₄N₂O₂
• Molecular Weight: 194.230362415314
• CID: 5701189
• PubChem ID: 112577581

3-Amino-2-(propylamino)benzoic acid Properties

Names and Identifiers

• 3-amino-2-(propylamino)benzoic acid
• EN300-1116148
• 3-amino-2-(propylamino)benzoicacid
• 1566477-41-5
• Benzoic acid, 3-amino-2-(propylamino)-

• InChIKey： HQQWMGLFIAOHCP-UHFFFAOYSA-N
• Inchi： 1S/C10H14N2O2/c1-2-6-12-9-7(10(13)14)4-3-5-8(9)11/h3-5,12H,2,6,11H2,1H3,(H,13,14)
• SMILES： OC(C1C=CC=C(C=1NCCC)N)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 194.105527694g/mol
• Heavy Atom Count: 14
• Complexity: 197
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives